2,2-Dimethyl-5-nitro-2H-chromene-8-carbonitrile

• Molecular Formula: C12H10N2O3
• Molecular Weight: 230.22 g/mol
• IUPAC Name: 2,2-dimethyl-5-nitrochromene-8-carbonitrile
• InChI: InChI=1S/C12H10N2O3/c1-12(2)6-5-9-10(14(15)16)4-3-8(7-13)11(9)17-12/h3-6H,1-2H3
• InChI Key: YVQQRWYDJGHYKF-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=CC2=C(C=CC(=C2O1)C#N)[N+](=O)[O-])C

Description

2,2-Dimethyl-5-nitro-2H-chromene-8-carbonitrile is a useful research compound. Its molecular formula is C12H10N2O3 and its molecular weight is 230.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of compound 6A (270 mg, 1.17 mmol) in N,N-diethylaniline (1 mL) was heated to 185° C. for 3 h. After cooling to rt, the reaction mixture was chromatographed (silica gel) eluting with 0-50% EtOAc/hexane to afford the title compound (230 mg).